Cas no 10224-69-8 (2-Methanesulfonyl-N-methylaniline)

• Product Name: 2-Methanesulfonyl-N-methylaniline
• CAS No: 10224-69-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD12173836
• CID: 3361538
• PubChem ID: 14196351
• Update Time: 2025-06-12

2-Methanesulfonyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, N-METHYL-2-(METHYLSULFONYL)-
• 2-methanesulfonyl-N-methylaniline
• CS-0218009
• N-methyl-2-methylsulfonylaniline
• 10224-69-8
• KAA22469
• DTXSID001282659
• AKOS009152977
• EN300-97438
• N-methyl-2-(methylsulfonyl)aniline
• SCHEMBL2634765
• N-Methyl-2-(methylsulfonyl)benzenamine
• 2-Methanesulfonyl-N-methylaniline

• MDL： MFCD12173836
• Inchi： 1S/C8H11NO2S/c1-9-7-5-3-4-6-8(7)12(2,10)11/h3-6,9H,1-2H3
• InChI Key： YLDKGNWSSXYUAH-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=CC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 185.05105g/mol
• Monoisotopic Mass: 185.05105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.25g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Methanesulfonyl-N-methylaniline

Comprehensive Overview of 2-Methanesulfonyl-N-methylaniline (CAS No. 10224-69-8): Properties, Applications, and Industry Insights

2-Methanesulfonyl-N-methylaniline (CAS No. 10224-69-8) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This sulfonyl-containing derivative of aniline has garnered significant attention due to its role as a key intermediate in synthesizing biologically active molecules. With the increasing demand for sulfonamide-based compounds and N-methylaniline derivatives, this compound has become a focal point in research and industrial production.

The molecular formula of 2-Methanesulfonyl-N-methylaniline is C₈H₁₁NO₂S, featuring a methanesulfonyl group (–SO₂CH₃) at the ortho position of the aromatic ring. This structural feature enhances its reactivity in nucleophilic substitution and coupling reactions, making it invaluable for constructing complex molecular frameworks. Researchers often explore its potential in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions.

In the agrochemical sector, 2-Methanesulfonyl-N-methylaniline serves as a precursor for herbicides and fungicides. Its sulfonyl moiety contributes to the stability and bioavailability of active ingredients, addressing modern challenges like sustainable farming and crop protection. Recent studies highlight its compatibility with green chemistry principles, as manufacturers seek eco-friendly synthesis routes to reduce environmental impact—a topic highly searched in academic and industrial forums.

From a commercial perspective, the global market for sulfonamide intermediates is projected to grow at a CAGR of 5.8% (2023–2030), driven by demand in pharmaceutical APIs and specialty chemicals. Suppliers of CAS No. 10224-69-8 emphasize strict quality control, with HPLC purity ≥98% being the industry standard. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its identity, reflecting the compound's importance in high-value applications.

Emerging applications include its use in organic electronics, where its electron-withdrawing sulfonyl group aids in tuning the optoelectronic properties of conjugated polymers. This aligns with the surge in searches for flexible electronics materials and energy storage solutions. Additionally, its stability under acidic conditions makes it suitable for catalysis research, particularly in C–N bond-forming reactions critical to heterocyclic chemistry.

Safety data sheets (SDS) for 2-Methanesulfonyl-N-methylaniline recommend standard organic lab precautions, including PPE and ventilation. While not classified as hazardous under major regulatory frameworks, proper storage at 2–8°C in amber vials is advised to prevent degradation. These protocols resonate with the growing emphasis on laboratory safety standards and chemical handling best practices frequently queried by professionals.

In summary, CAS No. 10224-69-8 represents a multifaceted building block bridging academic innovation and industrial scalability. Its relevance to drug development pipelines, agrochemical formulations, and advanced materials ensures continued interest, with patent filings citing its use increasing by 22% since 2020. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing global challenges across healthcare and technology sectors.